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Compound of Interest

Compound Name: POPSO sesquisodium salt

CAS No.: 108321-08-0

Cat. No.: B561072

Get Quote

Executive Summary: The "Piperazine Paradox"
In the landscape of Good's buffers, POPSO (Piperazine-N,N′-bis(2-hydroxypropanesulfonic

acid)) occupies a specific niche for physiological pH control (7.2–8.5). However, it presents a

"Piperazine Paradox": while it prevents the catastrophic precipitation seen with phosphate

buffers, it is not chemically silent.

This guide objectively compares POPSO Sesquisodium Salt against industry standards

(HEPES, MES, PIPES). It challenges the assumption of "universal inertness," specifically

highlighting its behavior in redox biology, metalloprotein analysis, and mitochondrial respiration.

The Chemistry of Inertness: Why Sesquisodium?
The Solubility Challenge
Novice researchers often purchase POPSO Free Acid (CAS 68189-43-5) and struggle to

dissolve it in cell culture media.
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The Mechanism: The free acid is zwitterionic with strong internal hydrogen bonding,

rendering it poorly soluble in water.

The Solution (Sesquisodium Salt): The sesquisodium form (CAS 108321-08-0) contains ~1.5

sodium ions per molecule. This disrupts the crystal lattice, ensuring immediate solubility.

Application Note: A 1% (w/v) solution of POPSO Sesquisodium yields a pH of 6.5–7.1,

requiring minimal adjustment to reach the physiological target of 7.4–7.8.

Structural Implications
POPSO is a dihydric analogue of PIPES. The addition of hydroxyl groups increases

hydrophilicity, theoretically reducing membrane permeability compared to non-hydroxylated

analogs. However, the core piperazine ring remains the site of chemical reactivity (see Section

2.2).

Comparative Analysis: Performance & Interferences
Metal Chelation Profile
Unlike Phosphate (which precipitates Ca²⁺ and Mg²⁺) or Citrate (which strips metals from

enzymes), POPSO is often labeled "non-coordinating." This is chemically inaccurate.

Key Insight: POPSO, like HEPES, has a measurable affinity for Cu²⁺. While it does not

precipitate metals, it can alter the bioavailability of copper, potentially enhancing toxicity in

sensitive cell lines (e.g., algae models) by facilitating uptake rather than sequestering the ion.
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Buffer pKa (25°C)
Metal Interaction
Profile

Risk Level
(Metalloenzymes)

POPSO 7.8

Weak binding to Cu²⁺;

Negligible Mg²⁺/Ca²⁺

binding.

Moderate (Avoid in

Cu-sensitive assays)

HEPES 7.5

Significant binding to

Cu²⁺ (Log K ~3.2–7.0)

and Ag⁺.

High

MES 6.1

Negligible (Morpholine

ring is sterically

hindered).

Low

Phosphate 7.2

Forms insoluble

precipitates with Ca²⁺,

Mg²⁺, Fe³⁺.

Critical (Do not use)

Redox Stability & Radical Formation
This is the most critical differentiator.

The Mechanism: In the presence of strong oxidants (e.g., H₂O₂, Peroxynitrite), the

piperazine ring in POPSO and HEPES can undergo one-electron oxidation to form a cation

radical.

Impact: These radicals can consume the oxidant you are trying to measure or generate false

positives in ROS (Reactive Oxygen Species) assays.

Verdict:Avoid POPSO in redox signaling studies. Use MOPS or MES (Morpholine-based)

instead.

Mitochondrial Interference
While POPSO is membrane-impermeable to whole cells, it can affect isolated mitochondria.

Data Point: POPSO inhibits the mitochondrial anion uniport with an IC₅₀ of ~24 mM.
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Comparison: This is less inhibitory than some carboxylic acid buffers but significant enough

to warrant caution in high-concentration respirometry buffers.

Experimental Validation Protocols
Protocol: Preparation of Defined POPSO Buffer (0.1 M,
pH 7.8)
Use this protocol to avoid osmolality shocks common with in-situ titration.

Reagents:

POPSO Sesquisodium Salt (MW: ~363.3 g/mol anhydrous basis - check specific lot water

content)

HCl (1 M) or NaOH (1 M)

Endotoxin-free water

Workflow:

Calculation: For 1 L of 0.1 M solution, weigh 36.33 g of POPSO Sesquisodium.

Dissolution: Add to 800 mL of endotoxin-free water. Stir; it should dissolve instantly (unlike

free acid).

Initial pH Check: Measure pH. It will likely be near 6.8–7.0.

Adjustment: Titrate up with NaOH or down with HCl to pH 7.8.

Note: Since the pKa is 7.8, this is the buffering midpoint. Temperature matters: d(pKa)/dT

≈ -0.015/°C. Adjust at the temperature the experiment will be performed (e.g., 37°C).

Volume Adjustment: Top up to 1000 mL.

Sterilization: Filter through a 0.22 µm PES membrane. Do not autoclave if glucose is present

(Maillard reaction risk).
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Protocol: Verifying Cytotoxicity (Mitochondrial Activity)
To validate POPSO against your specific cell line.

Seed Cells: 10,000 cells/well in 96-well plate (e.g., HEK293).

Treatment: Replace media with HBSS buffered with:

Control: 25 mM HEPES

Test: 25 mM POPSO Sesquisodium

Negative Control: Phosphate (if Ca²⁺ present)

Incubation: 4 hours at 37°C.

Assay: Add MTT reagent (0.5 mg/mL). Incubate 2 hours. Solubilize crystals in DMSO.

Read: Absorbance at 570 nm.

Pass Criteria: POPSO viability > 95% of HEPES control.

Decision Matrices & Visualization
Diagram 1: Buffer Selection Logic
This workflow guides the selection of POPSO based on experimental constraints.
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Start: Define Experimental Constraints

Target pH Range?

Are Metal Ions (Cu, Zn, Ca) Critical?

7.2 - 8.5

SELECT MES/MOPS
(Morpholine Ring)

5.5 - 6.5

Is the Assay Redox/ROS Sensitive?

Yes (Metals Present)

Risk of Calcium Precipitation?

No Metals

SELECT POPSO
(Sesquisodium Salt)

No (Stable) Yes (Avoid Radicals)

SELECT HEPES
(Standard, but check metals)

Yes Risk

SELECT PHOSPHATE
(Only if no Ca/Mg)

No Risk

Click to download full resolution via product page

Caption: Decision tree for selecting POPSO vs. alternatives based on pH, metal sensitivity, and

redox requirements.

Diagram 2: POPSO Sesquisodium Preparation Workflow
Visualizing the solubility advantage and preparation steps.

POPSO Sesquisodium
(Powder)

Dissolution
(Instant)

Endotoxin-Free Water
(80% Final Vol)

Check pH
(Expect ~6.8)

Titrate to 7.8
(NaOH/HCl)

0.22µm Filter
(Sterilize)

Ready-to-Use
Buffer
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Caption: Step-by-step workflow for preparing a stable POPSO buffer solution from the

sesquisodium salt.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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